BENGHE Foundational & Exploratory

Check Availability & Pricing

6-Heptadecene: A Toxicological and
Ecotoxicological Profile

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 6-Heptadecene

Cat. No.: B15463239

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological and ecotoxicological data for 6-heptadecene are scarce in
publicly available literature. This guide provides a comprehensive overview based on data for
structurally similar long-chain aliphatic hydrocarbons, primarily C14-C20 alkanes and alkenes.
This information should be used as a surrogate for estimating the potential hazards of 6-
heptadecene, pending specific testing.

Introduction

6-Heptadecene (C17Hsa4) is a long-chain aliphatic alkene. As with many industrial chemicals, a
thorough understanding of its toxicological and ecotoxicological profile is essential for safe
handling, risk assessment, and environmental protection. This document summarizes the
available data for closely related compounds to provide a likely profile for 6-heptadecene,
details relevant experimental protocols, and outlines a logical framework for assessing
substances with limited data.

Toxicological Data

The acute toxicity of long-chain aliphatic hydrocarbons is generally considered to be low via
oral, dermal, and inhalation routes. The primary concern for liquid hydrocarbons is the potential
for aspiration into the lungs, which can cause severe chemical pneumonitis.
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Table 1: Summary of Acute Mammalian Toxicity Data for Analogue Substances (C14-C17
Aliphatic Hydrocarbons)

) ) Reference
Endpoint Species Route Value
Analogue(s)

Acute Oral LDso > 2000 C14-C17 n-

o Rat Oral
Toxicity mg/kg bw alkanes
Acute Dermal ] LDso > 2000 C14-C17 n-

o Rabbit Dermal
Toxicity mg/kg bw alkanes
Acute Inhalation ) LCso > 5.2 mg/L C14-C16 n-

o Rat Inhalation ]
Toxicity (4h, aerosol) Paraffins

Note: Data is based on analogue substances and should be considered indicative for 6-
Heptadecene.

Ecotoxicological Data

Due to their very low water solubility, long-chain aliphatic hydrocarbons like 6-heptadecene are
not expected to show acute toxicity to aquatic organisms at concentrations at or below their
water solubility limit. Ecotoxicity testing of such poorly soluble substances often results in no
observed effects at the highest attainable dissolved concentrations.

Table 2: Summary of Aquatic Ecotoxicity Data for Analogue Substances (C14-C20 Aliphatic
Hydrocarbons)
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. . ) Reference
Endpoint Species Duration Value
Analogue(s)
o Oncorhynchus LLso > 1000 C14-C20
Acute Toxicity to ] ] ) ) .
Fish mykiss (Rainbow 96 hours mg/L (Loading Aliphatic
is
Trout) Rate) Hydrocarbons
o _ ELso > 1000 C14-C20
Acute Toxicity to Daphnia magna ) ) _
48 hours mg/L (Loading Aliphatic
Invertebrates (Water Flea)
Rate) Hydrocarbons
ELso > 1000 C14-C20
o Pseudokirchnerie ) ) .
Toxicity to Algae ] 72 hours mg/L (Loading Aliphatic
lla subcapitata
Rate) Hydrocarbons

Note: LLso (Lethal Loading) and ELso (Effect Loading) are used for poorly soluble substances
where true dissolved concentrations are difficult to maintain and measure. The values indicate
that no adverse effects were observed up to the highest loading rate tested.

Environmental Fate
Biodegradation

Long-chain aliphatic hydrocarbons are generally considered to be biodegradable, although the
rate of degradation can be slow and is influenced by factors such as chain length, branching,
and environmental conditions. They are not expected to persist in the environment. For
regulatory purposes, they may not meet the criteria for "readily biodegradable."

Bioaccumulation

With a high octanol-water partition coefficient (Log Kow), estimated to be around 8.96 for 1-
heptadecene, 6-heptadecene has a high potential for bioaccumulation in aquatic organisms.[1]
However, the actual bioconcentration factor (BCF) may be limited by low water solubility and
metabolic transformation in organisms. For similar long-chain hydrocarbons (C11-C15 iso-
alkanes), it has been concluded that they are not expected to bioaccumulate to a significant
extent.[2]

Table 3: Environmental Fate Parameters for Heptadecene Analogues
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Parameter

Value

Method/Analogue

Log Kow (Octanol-Water

Partition Coefficient)

~8.96

1-Heptadecene (Estimated)

Water Solubility

Very low (e.g., 0.0003941
mg/L @ 25°C for 1-

heptadecene)

1-Heptadecene (Estimated)

Biodegradation

Not expected to be readily

biodegradable.

C11-C15 iso-alkanes

Bioaccumulation Potential

High, based on Log Kow.

Heptadecene Isomers

Experimental Protocols

The following are summaries of standard OECD guidelines that would be appropriate for

generating specific data for 6-Heptadecene.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose

Procedure)

This method is used to assess the acute oral toxicity of a substance.

e Principle: A stepwise procedure where the substance is administered orally to a group of

animals of a single sex (typically female rats) at one of the defined dose levels (5, 50, 300,
2000, or 5000 mg/kg body weight). The response in this group determines the dose for the

next group.

e Procedure:

[¢]

[¢]

[e]

A single animal is dosed at the starting dose level.

animals are dosed at the lower level.

[e]

If the animal survives, four more animals are dosed at the same level.

If the animal shows signs of toxicity, the next dose level down is used. If it dies, two more

Observations for signs of toxicity are made for at least 14 days.
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o Endpoint: The test allows for the identification of a dose causing evident toxicity and is used
for hazard classification.

Aquatic Toxicity Testing for Poorly Soluble Substances

For substances like 6-heptadecene with very low water solubility, standard aquatic toxicity
tests need to be adapted. The primary goal is to generate a Water Accommodated Fraction
(WAF), which is a dilution of the substance in water that is filtered or centrifuged to remove
undissolved material.

e Fish, Acute Toxicity Test (OECD Guideline 203):

o Principle: To determine the concentration of a substance that is lethal to 50% of a test
population of fish (LCso) over a 96-hour exposure period.

o Procedure: Groups of fish are exposed to different concentrations of the WAF in a static,
semi-static, or flow-through system. Mortalities are recorded at 24, 48, 72, and 96 hours.

e Daphnia sp. Acute Immobilisation Test (OECD Guideline 202):

o Principle: To determine the concentration at which 50% of Daphnia magna are immobilized
(ECso) after 48 hours of exposure.

o Procedure: Groups of daphnids are exposed to various concentrations of the WAF.
Immobilization is observed at 24 and 48 hours.

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201):

o Principle: To determine the effects of a substance on the growth of a selected species of
algae (ECso) over 72 hours.

o Procedure: Exponentially growing cultures of algae are exposed to a range of WAF
concentrations. The growth inhibition is determined by measuring the cell density over
time.

Ready Biodegradability (OECD Guideline 301)
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This set of guidelines is used to assess the potential for a chemical to undergo rapid and
ultimate biodegradation in an aerobic aqueous environment.

 Principle: A small amount of the test substance is dissolved in a mineral medium, which is
then inoculated with microorganisms from a source like sewage treatment plant effluent. The
mixture is incubated under aerobic conditions in the dark.

o Procedure: Biodegradation is followed by measuring parameters such as dissolved organic
carbon (DOC) removal, CO:z evolution, or oxygen consumption over a 28-day period.

o Endpoint: A substance is considered "readily biodegradable" if it reaches a certain
percentage of theoretical degradation (e.g., >60% of theoretical CO2 evolution) within a 10-
day window during the 28-day test.

Visualizations

Given the limited specific data for 6-Heptadecene, a logical workflow for assessing such a
substance is more informative than a specific signaling pathway.
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Data Gathering & Initial Assessment

Identify Substance:

6-Heptadecene

Literature Search:
- Toxicological Data
- Ecotoxicological Data
- Physicochemical Properties

Data Gap Analysis

Analogue/Read-Across Assessment:
Identify similar
with available data (e.g., C14-C20 hydrocarbons)

Toxicological Hazard Assessment Ecotoxicological Hazard Assessmeg }

A A
Aquatic Toxicity Fate
’tg‘:: E::fgﬂf\i‘ﬁ;m‘;")' Skin/Eye Irritation & |<— | &cC (Fish, Daphnia, Algae) - Biodegradation (OECD 301)
! 3 Consider low water solubility - Bioaccumulation (Log Kow, BCF)

- Environmental Hazard Classification
(e.g., PBT Assessment)

Risk Charac‘ .'erization & Mgnagement

Exposure Assessment

Risk Characterization

Risk Management Measures:
- safe Handling Procedures
- Environmental Release Controls
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Caption: Workflow for assessing toxicological and ecotoxicological hazards of a data-poor
substance.

Conclusion

While specific toxicological and ecotoxicological data for 6-heptadecene are not readily
available, a review of analogue long-chain aliphatic hydrocarbons suggests a low order of
acute mammalian and aquatic toxicity. The primary human health concern is the potential for
aspiration if ingested. From an environmental perspective, while not expected to be acutely
toxic to aquatic life due to low water solubility, its high lipophilicity indicates a potential for
bioaccumulation, although this may be mitigated by metabolic processes. The substance is not
expected to be readily biodegradable but is likely to be inherently biodegradable.

For a definitive risk assessment, it is recommended that the experimental protocols outlined in
this guide, following OECD guidelines, be conducted for 6-heptadecene itself. The provided
workflow offers a systematic approach to characterizing the hazards of such a data-poor
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Integrated Anaerobic-Aerobic Biodegradation of Multiple Contaminants Including
Chlorinated Ethylenes, Benzene, Toluene, and Dichloromethane - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. santos.com [santos.com]

 To cite this document: BenchChem. [6-Heptadecene: A Toxicological and Ecotoxicological
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15463239#toxicological-and-ecotoxicological-data-of-
6-heptadecene]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15463239?utm_src=pdf-body
https://www.benchchem.com/product/b15463239?utm_src=pdf-body
https://www.benchchem.com/product/b15463239?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5156666/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5156666/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5156666/
https://www.santos.com/wp-content/uploads/2021/04/Alkanes_Tier2_March2021.pdf
https://www.benchchem.com/product/b15463239#toxicological-and-ecotoxicological-data-of-6-heptadecene
https://www.benchchem.com/product/b15463239#toxicological-and-ecotoxicological-data-of-6-heptadecene
https://www.benchchem.com/product/b15463239#toxicological-and-ecotoxicological-data-of-6-heptadecene
https://www.benchchem.com/product/b15463239#toxicological-and-ecotoxicological-data-of-6-heptadecene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15463239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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